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Compound of Interest

Compound Name: MRT199665

Cat. No.: B609327 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of potent compounds like MRT199665 is paramount. This guide provides essential

safety protocols, operational procedures, and disposal plans to ensure the integrity of your

research and the safety of your laboratory personnel. By adhering to these guidelines, you can

minimize risks and confidently advance your scientific endeavors.

MRT199665 is a potent, ATP-competitive, and selective inhibitor of MARK, SIK, and AMPK

kinases. Understanding its properties is the first step toward safe handling.

Immediate Safety and Personal Protective
Equipment (PPE)
Given the potent nature of MRT199665 and the absence of a specific Material Safety Data

Sheet (MSDS), a cautious approach based on guidelines for handling potent kinase inhibitors

is essential. The following personal protective equipment is mandatory when handling

MRT199665 in both solid and solution form.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b609327?utm_src=pdf-interest
https://www.benchchem.com/product/b609327?utm_src=pdf-body
https://www.benchchem.com/product/b609327?utm_src=pdf-body
https://www.benchchem.com/product/b609327?utm_src=pdf-body
https://www.benchchem.com/product/b609327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications and Use

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times to

protect against splashes.

Face Shield

Recommended during bulk

solution preparation or

sonication where splash risk is

higher.

Skin Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Double gloving

is advised, especially when

handling the pure compound

or concentrated solutions.

Change gloves immediately if

contaminated.

Laboratory Coat

A fully buttoned lab coat is

required to protect skin and

clothing.

Closed-Toe Shoes
Essential to protect feet from

potential spills.

Respiratory Protection Chemical Fume Hood

All handling of solid

MRT199665 and preparation

of stock solutions must be

performed in a certified

chemical fume hood to prevent

inhalation of airborne particles.
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Respirator

For large-scale operations or in

the event of a spill outside a

contained environment, a

NIOSH-approved respirator

may be necessary. Consult

your institution's environmental

health and safety (EHS)

department for specific

recommendations.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol minimizes the risk of exposure and contamination.

Engineering Controls:
Ventilation: Always handle MRT199665 in a certified chemical fume hood.

Containment: For weighing and aliquoting the powdered compound, the use of containment

systems like glove bags or isolators is recommended to prevent aerosolization.

Preparation of Solutions:
In Vitro Stock Solution (e.g., 10 mM in DMSO):

Preparation: In a chemical fume hood, weigh the required amount of MRT199665 powder.

Dissolving: Add the appropriate volume of dimethyl sulfoxide (DMSO) to the powder. To aid

dissolution, the vial may be gently vortexed or sonicated in a water bath.

Storage: Store the stock solution at -20°C for up to one year or at -80°C for up to two years.

[1] Aliquot the stock solution to avoid repeated freeze-thaw cycles.[1]

In Vivo Working Solutions:
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For in vivo experiments, it is recommended to prepare fresh solutions on the day of use.[1] The

following are example protocols for preparing MRT199665 for administration.

Protocol Solvent Composition Solubility
Example Preparation

(for 1 mL)

1

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.75 mg/mL (5.86

mM)

To 100 µL of a 27.5

mg/mL DMSO stock

solution, add 400 µL

of PEG300 and mix.

Then, add 50 µL of

Tween-80 and mix.

Finally, add 450 µL of

saline to reach a final

volume of 1 mL.[1]

2

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.75 mg/mL (5.86

mM)

To 100 µL of a 27.5

mg/mL DMSO stock

solution, add 900 µL

of 20% SBE-β-CD in

saline and mix.[1]

3
10% DMSO, 90%

Corn Oil

≥ 2.75 mg/mL (5.86

mM)

To 100 µL of a 27.5

mg/mL DMSO stock

solution, add 900 µL

of corn oil and mix.[1]

Note: If precipitation occurs during preparation, gentle heating and/or sonication can be used to

aid dissolution.[1]

Disposal Plan: Managing MRT199665 Waste
All materials contaminated with MRT199665 are considered hazardous chemical waste and

must be disposed of according to institutional and local regulations.

Waste Segregation and Collection:
Solid Waste:
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Place all contaminated solid waste (e.g., gloves, pipette tips, weighing paper, empty vials)

into a designated, clearly labeled hazardous waste container.

The container should be sealable to prevent leakage.

Liquid Waste:

Collect all solutions containing MRT199665 in a designated, leak-proof, and chemically

compatible hazardous waste container.

Do not overfill the container; a headspace of at least 10% is recommended.

Never dispose of MRT199665 solutions down the drain.

Labeling and Storage:
All hazardous waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name: MRT199665.

Store the sealed waste containers in a designated and secure satellite accumulation area

within the laboratory, away from incompatible chemicals.

Final Disposal:
Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Complete all required waste disposal documentation accurately.

MRT199665 Signaling Pathway
MRT199665 is a potent inhibitor of Salt-Inducible Kinases (SIKs).[2] In the basal state, SIKs

phosphorylate the CREB-regulated transcriptional coactivator 3 (CRTC3), leading to its

sequestration in the cytoplasm by 14-3-3 proteins. By inhibiting SIKs, MRT199665 prevents the

phosphorylation of CRTC3. This allows CRTC3 to translocate to the nucleus, where it binds to

CREB (cAMP response element-binding protein) and promotes the transcription of target

genes.[3][4]
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Caption: MRT199665 inhibits SIK, leading to CRTC3 activation and gene transcription.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

